Carbamic acid,5-pyrimidinyl-,2,2,2-trichloroethyl ester

• Molecular Formula: C7H6Cl3N3O2
• Molecular Weight: 270.5 g/mol
• IUPAC Name: 2,2,2-trichloroethyl N-pyrimidin-5-ylcarbamate
• InChI: InChI=1S/C7H6Cl3N3O2/c8-7(9,10)3-15-6(14)13-5-1-11-4-12-2-5/h1-2,4H,3H2,(H,13,14)
• InChI Key: ZTZKOXWPGPETIS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=N1)NC(=O)OCC(Cl)(Cl)Cl

Description

Carbamic acid,5-pyrimidinyl-,2,2,2-trichloroethyl ester is a useful research compound. Its molecular formula is C7H6Cl3N3O2 and its molecular weight is 270.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of pyrimidine-5-amine (100 mg, 1.05 mmol) and pyridine (0.255 ml, 3.15 mmol) in tetrahydrofuran (3 ml) was added 2,2,2-trichloroethyl chloroformate (0.217 ml, 1.58 mmol) with ice-cooling, the mixture was stirred for 30 minutes with ice-cooling, the reaction mixture was poured into ice-water and the mixture was extracted with ethyl acetate. The extract was washed with water and dried over anhydrous magnesium sulfate and the solvent was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (hexane: ethyl acetate=1:1) to obtain the desired product (100 mg, 35.2%) as a solid.